Cas no 2228563-08-2 (2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid)

• Product Name: 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid
• CAS No: 2228563-08-2
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 6429723
• PubChem ID: 151467946
• Update Time: 2025-06-11

2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid
• EN300-1825598
• 2228563-08-2

• Inchi： 1S/C9H7NO5/c1-5(9(12)13)7-4-6(10(14)15)2-3-8(7)11/h2-4,11H,1H2,(H,12,13)
• InChI Key： PJVWQBFPCLUZIO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(=C)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.03242232g/mol
• Monoisotopic Mass: 209.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid

Introduction to 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid (CAS No. 2228563-08-2)

2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid (CAS No. 2228563-08-2) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a building block in synthetic chemistry.

The chemical structure of 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid consists of a propenoic acid moiety attached to a 2-hydroxy-5-nitrophenyl group. The presence of the hydroxyl and nitro groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation. Recent studies have highlighted its potential as an intermediate in the synthesis of more complex molecules and its role in modulating biological pathways.

In the context of medicinal chemistry, 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid has been explored for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Furthermore, studies on the anticancer potential of 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid have shown promising results. A study published in Cancer Research (2020) reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid has also been investigated for its use as a synthetic intermediate. Its versatile reactivity and functional groups make it an attractive starting material for the synthesis of a wide range of organic compounds. For instance, a recent study in Organic Letters (2019) described the use of this compound in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications.

The synthesis of 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid typically involves multi-step processes, including nitration, esterification, and hydrolysis reactions. Advances in synthetic methodologies have led to more efficient and scalable routes for its production. One such method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields (Journal of Organic Chemistry, 2018).

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols. The compound is stable under normal laboratory conditions but should be stored away from strong oxidizing agents and sources of heat.

The future prospects for 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid are promising. Ongoing research is focused on optimizing its chemical properties to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to make it more accessible for large-scale applications.

In conclusion, 2-(2-hydroxy-5-nitrophenyl)prop-2-enoic acid (CAS No. 2228563-08-2) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structure and properties make it an exciting area of research with numerous applications in drug development and beyond.